Cas no 1804514-07-5 (2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid)

• Product Name: 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid
• CAS No: 1804514-07-5
• MF: C₇H₅F₂IN₂O₂
• MW: 314.028080701828
• CID: 4855896
• Update Time: 2025-10-28

2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

• Inchi： 1S/C7H5F2IN2O2/c8-5(9)3-1-2(10)4(7(13)14)6(11)12-3/h1,5H,(H2,11,12)(H,13,14)
• InChI Key： GOEYDXTXRMRISV-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=NC(=C1C(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid

Recent Advances in the Study of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS: 1804514-07-5)

The compound 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS: 1804514-07-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the importance of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid as a versatile building block in the synthesis of novel heterocyclic compounds. The presence of both difluoromethyl and iodo substituents on the pyridine ring offers unique reactivity patterns, enabling the development of diverse chemical transformations. Researchers have successfully utilized this compound in palladium-catalyzed cross-coupling reactions, which are pivotal in the construction of complex molecular architectures for pharmaceutical applications.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid exhibit promising inhibitory effects against several kinase targets. A 2023 study published in the Journal of Medicinal Chemistry reported that optimized analogs of this compound showed nanomolar potency against specific tyrosine kinases implicated in cancer progression. The difluoromethyl group, in particular, was found to enhance both binding affinity and metabolic stability, addressing common challenges in kinase inhibitor development.

The compound's potential extends beyond oncology applications. Recent work has explored its utility in the development of antimicrobial agents. The electron-withdrawing properties of the difluoromethyl and iodo groups, combined with the carboxylic acid functionality, create a molecular scaffold that can interact with bacterial enzymes. A research team at MIT has demonstrated that certain derivatives can effectively inhibit bacterial DNA gyrase, suggesting potential applications in addressing antibiotic resistance.

From a synthetic chemistry perspective, significant progress has been made in optimizing the production of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid. A 2024 patent application describes an improved synthetic route that achieves higher yields and purity while reducing the use of hazardous reagents. This advancement is particularly important as it facilitates the compound's broader adoption in medicinal chemistry programs and enables more extensive structure-activity relationship studies.

Looking forward, researchers are particularly excited about the potential of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid in fragment-based drug discovery. Its relatively small size yet rich functionality makes it an ideal starting point for the development of novel therapeutics. Several pharmaceutical companies have included this compound in their screening libraries, and early results suggest it may serve as a privileged scaffold for multiple target classes.

In conclusion, 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-carboxylic acid (CAS: 1804514-07-5) represents a promising chemical entity with diverse applications in drug discovery. The recent research highlights its versatility as a synthetic intermediate, its potential biological activities, and its value in addressing current challenges in medicinal chemistry. As investigations continue, this compound is likely to play an increasingly important role in the development of new therapeutic agents across multiple disease areas.